Cas no 1600142-68-4 (Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)-
• CAS No: 1600142-68-4
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5283388
• Update Time: 2025-10-29

Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)-

• Inchi： 1S/C9H17BrO/c1-7(2)9(6-10)4-5-11-8(9)3/h7-8H,4-6H2,1-3H3
• InChI Key： BRQGBYRMXQZRNQ-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(C(C)C)C1C

Additional information on Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)-

Chemical Profile of Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- (CAS No: 1600142-68-4)

Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)-, identified by its CAS number 1600142-68-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the tetrahydropyranone class, characterized by a fused cyclohexane ring with a furan-like oxygen-containing heterocycle. The presence of a bromomethyl substituent at the 3-position and a 1-methylethyl (isobutyl) group at the 3-position introduces unique reactivity and structural features, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- allows for diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions. These properties are particularly useful in medicinal chemistry, where such intermediates serve as building blocks for drug candidates targeting various biological pathways. The compound’s ability to undergo regioselective modifications enables chemists to introduce specific functional groups in a controlled manner, which is crucial for optimizing pharmacological properties such as solubility, bioavailability, and metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Tetrahydropyranones, in particular, have been explored as scaffolds for bioactive molecules due to their structural versatility and biological relevance. The bromomethyl group in Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- serves as a versatile handle for further functionalization, allowing for the construction of more intricate molecular architectures. This has led to its incorporation in several synthetic strategies aimed at developing small molecule inhibitors and other therapeutic agents.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The unique substitution pattern of Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- facilitates the introduction of pharmacophoric elements that can interact with specific binding pockets on target proteins. For instance, studies have demonstrated its utility in generating analogs of known kinase inhibitors by leveraging its reactivity to form new chemical bonds and modify existing ones. This approach has not only expanded the chemical space available for drug discovery but also provided insights into structure-activity relationships that can guide future design efforts.

Another area where this compound has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel therapeutic strategies, and natural product-inspired molecules have emerged as a rich source of inspiration. The structural features of Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)-, including its oxygen-containing heterocycle and alkyl substituents, mimic those found in many bioactive natural products. By incorporating this scaffold into drug candidates, researchers aim to exploit its inherent biological activity while also modulating it through further chemical derivatization.

The synthetic methodologies employed in the preparation of Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- are also noteworthy. Traditional approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in catalytic chemistry have enabled more efficient synthetic routes, reducing the number of steps and minimizing waste generation. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct key carbon-carbon bonds with high precision. These innovations not only streamline the synthesis but also align with the growing emphasis on sustainable chemical practices.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its ability to undergo polymerization or incorporate into larger molecular frameworks makes it a candidate for developing novel materials with tailored properties. Similarly, in agrochemistry, derivatives of Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- have been explored as potential intermediates for crop protection agents due to their structural similarity to known agrochemicals.

The future prospects for Furan, 3-(bromomethyl)tetrahydro-2-methyl-3-(1-methylethyl)- are promising, given its versatility and broad applicability across multiple disciplines. Ongoing research aims to further expand its utility by exploring new synthetic pathways and uncovering novel biological activities. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to the development of next-generation therapeutics and advanced materials.